Cas no 41159-02-8 (1,3-DITHIOLANE, 2-(p-NITROPHENYL)-)

• Product name: 1,3-DITHIOLANE, 2-(p-NITROPHENYL)-
• CAS No: 41159-02-8
• MF: C₉H₉NO₂S₂
• MW: 227.303
• CID: 2619161
• PubChem ID: 38770

1,3-DITHIOLANE, 2-(p-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• DTXSID60194090
• AB00732866-01
• Z85926072
• BNKRXKGMJHJTHQ-UHFFFAOYSA-N
• BRN 4186682
• 2-(p-Nitrophenyl)-1,3-dithiolane
• 1,3-DITHIOLANE, 2-(p-NITROPHENYL)-
• AKOS034636991
• SCHEMBL10645133
• 41159-02-8

• Inchi： InChI=1S/C9H9NO2S2/c11-10(12)8-3-1-7(2-4-8)9-13-5-6-14-9/h1-4,9H,5-6H2
• InChI Key： BNKRXKGMJHJTHQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 227.00747088Da
• Monoisotopic Mass: 227.00747088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.4Ų